Cas no 46049-94-9 (N-(2,5-dimethylphenyl)guanidine)

N-(2,5-dimethylphenyl)guanidine structure
46049-94-9 structure
Product Name:N-(2,5-dimethylphenyl)guanidine
CAS No:46049-94-9
MF:C9H13N3
MW:163.219621419907
MDL:MFCD16743670
CID:3436767
PubChem ID:20772006
Update Time:2025-04-21

N-(2,5-dimethylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

    • GUANIDINE, (2,5-DIMETHYLPHENYL)-
    • Guanidine, N-(2,5-dimethylphenyl)-
    • N-(2,5-dimethylphenyl)guanidine
    • AKOS011667749
    • SCHEMBL3714533
    • n-(2,5-dimethylphenyl)-guanidine
    • SCHEMBL12516764
    • EN300-241812
    • 46049-94-9
    • MDL: MFCD16743670
    • Inchi: 1S/C9H13N3/c1-6-3-4-7(2)8(5-6)12-9(10)11/h3-5H,1-2H3,(H4,10,11,12)
    • InChI Key: MPOYNRALSJIIIR-UHFFFAOYSA-N
    • SMILES: N(C1=CC(C)=CC=C1C)C(=N)N

Computed Properties

  • Exact Mass: 163.110947427Da
  • Monoisotopic Mass: 163.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.4Ų

N-(2,5-dimethylphenyl)guanidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-241812-0.05g
N-(2,5-dimethylphenyl)guanidine
46049-94-9 95%
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$348.0 2024-06-19
Enamine
EN300-241812-0.1g
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$364.0 2024-06-19
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$381.0 2024-06-19
Enamine
EN300-241812-0.5g
N-(2,5-dimethylphenyl)guanidine
46049-94-9 95%
0.5g
$397.0 2024-06-19
Enamine
EN300-241812-1.0g
N-(2,5-dimethylphenyl)guanidine
46049-94-9 95%
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$414.0 2024-06-19
Enamine
EN300-241812-2.5g
N-(2,5-dimethylphenyl)guanidine
46049-94-9 95%
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$810.0 2024-06-19
Enamine
EN300-241812-5.0g
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$1199.0 2024-06-19
Enamine
EN300-241812-10.0g
N-(2,5-dimethylphenyl)guanidine
46049-94-9 95%
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$1778.0 2024-06-19
Enamine
EN300-241812-1g
N-(2,5-dimethylphenyl)guanidine
46049-94-9
1g
$414.0 2023-09-15
Enamine
EN300-241812-5g
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46049-94-9
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$1199.0 2023-09-15

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